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An In-depth Technical Guide

This technical guide provides a comprehensive overview of the thermophysical properties of

Trichlorofluoromethane (CFC-11, R-11). Intended for researchers, scientists, and engineers,

this document compiles essential data for modeling and simulation purposes. The information

is presented in a structured format, including detailed tables of properties, descriptions of

experimental methodologies, and logical diagrams to illustrate workflows and processes.

Introduction
Trichlorofluoromethane, also known as Freon-11 or CFC-11, is a chlorofluorocarbon with the

chemical formula CCl₃F.[1][2] It is a colorless and volatile liquid that boils at approximately

room temperature (23.77 °C).[1] Historically, CFC-11 was widely used as a refrigerant in low-

pressure systems, a blowing agent for polyurethane foams, and a solvent.[1][3] Due to its high

ozone depletion potential, its production was phased out under the Montreal Protocol.[1]

However, understanding its thermophysical properties remains crucial for environmental

modeling, legacy system analysis, and research into alternative fluids.[4][5][6]

Accurate thermophysical data is the bedrock of any reliable simulation. For modeling heat

transfer, fluid dynamics, and thermodynamic cycles involving CFC-11, precise values for

properties such as density, viscosity, thermal conductivity, and specific heat are indispensable.

This guide summarizes these key properties as a function of temperature, based on

established equations of state and experimental data.
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Thermophysical Property Data
The following tables summarize the essential thermophysical properties of CFC-11 in both

saturated liquid and vapor phases. The data is primarily derived from correlations and

equations of state, such as the Bender equation of state, which are widely used for refrigerants.

[7]

Table 1: General Properties of CFC-11

Property Value Units

Chemical Formula CCl₃F -

Molar Mass 137.37 g/mol

Boiling Point (at 1 atm) 23.77 °C

Melting Point -110.48 °C

Critical Temperature 198.0 °C

Critical Pressure 4.41 MPa

Critical Density 554 kg/m ³

Ozone Depletion Potential

(ODP)
1.0 -

Source:[1][8]

Table 2: Thermophysical Properties of Saturated CFC-11 (Liquid)
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Temp (°C)
Density (
kg/m ³)

Specific
Heat
(kJ/kg·K)

Viscosity
(mPa·s)

Thermal
Cond.
(W/m·K)

Surface
Tension
(mN/m)

-40 1629.4 0.825 1.030 0.111 26.8

-20 1579.5 0.842 0.730 0.104 24.1

0 1528.1 0.861 0.550 0.097 21.4

20 1474.6 0.883 0.430 0.090 18.8

40 1418.5 0.910 0.340 0.083 16.2

60 1358.9 0.942 0.270 0.076 13.6

Data calculated based on property correlations referenced in[7][9].

Table 3: Thermophysical Properties of Saturated CFC-11 (Vapor)

Temp (°C)
Density (
kg/m ³)

Specific
Heat
(kJ/kg·K)

Viscosity
(µPa·s)

Thermal
Cond.
(mW/m·K)

Vapor
Pressure
(kPa)

-40 2.59 0.525 8.8 6.1 13.3

-20 5.38 0.548 9.6 6.8 32.8

0 10.3 0.572 10.4 7.5 66.8

20 18.5 0.598 11.2 8.2 123.5

40 31.3 0.626 12.0 9.0 211.5

60 50.4 0.658 12.9 9.8 341.2

Data calculated based on property correlations referenced in[3][7][9].

Experimental Protocols & Methodologies
The determination of thermophysical properties requires precise and validated experimental

techniques. The data presented in this guide is based on methods commonly employed for
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refrigerants and other fluids.

3.1 Measurement of Thermal Conductivity

The transient hot-wire method is a prevalent technique for measuring the thermal conductivity

of fluids.

Principle: A thin platinum wire is submerged in the fluid. A step-voltage is applied, causing

the wire to heat up (acting as both a heating element and a resistance thermometer).

Methodology: The rate of temperature increase in the wire is directly related to the thermal

conductivity of the surrounding fluid. The temperature rise over time is recorded, and the

thermal conductivity is calculated from the solution to the transient heat conduction equation.

This method is highly accurate and minimizes the effects of natural convection.[3]

3.2 Measurement of Viscosity

For liquids, a falling-body viscometer can be used. For gases, methods like the capillary tube

viscometer are common.

Principle (Falling-Body Viscometer): A precisely machined piston or sphere is allowed to fall

under gravity through the fluid contained in a cylinder.

Methodology: The terminal velocity of the falling body is measured. This velocity, along with

the known densities of the body and the fluid, and the geometry of the setup, allows for the

calculation of the fluid's dynamic viscosity using Stokes' law. The entire apparatus is

maintained at a constant temperature to ensure accurate results.

3.3 Measurement of Vapor Pressure

A static or dynamic equilibrium method is used to determine vapor pressure.

Principle (Static Method): A sample of the liquid is placed in a thermostatically controlled,

evacuated vessel connected to a pressure measuring device.

Methodology: At a given temperature, the liquid evaporates until the pressure in the vessel

reaches a constant value, which is the saturation or vapor pressure.[10] The temperature of
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the system is precisely controlled, and the pressure is measured using a high-accuracy

transducer.[10] Measurements are taken at various temperatures to establish the vapor

pressure curve.[10]

3.4 Measurement of Specific Heat Capacity

Specific heat capacity is typically measured using calorimetry.[11][12]

Principle: A known mass of the substance is heated by a known quantity of energy (e.g.,

from an electric heater).

Methodology: The substance is held in an insulated container (calorimeter) to minimize heat

loss. A measured amount of heat is supplied to the sample, and the resulting temperature

change is precisely recorded.[13] The specific heat capacity is then calculated using the

formula q = mcΔT, where q is the heat added, m is the mass, c is the specific heat capacity,

and ΔT is the change in temperature.[13][14]

Visualization of Modeling & Experimental Workflows
The following diagrams, created using the DOT language, illustrate key logical and

experimental workflows relevant to the use of thermophysical data.
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Caption: Workflow for utilizing thermophysical data in computational fluid dynamics (CFD)
modeling.
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Caption: Simplified workflow for the transient hot-wire method for thermal conductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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